Cas no 2580211-12-5 (Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate
• CAS No: 2580211-12-5
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5662487
• PubChem ID: 165886396
• Update Time: 2025-06-14

Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724632
• tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate
• 2580211-12-5
• Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C11H18N2O2S/c1-5-6-7-8(16-10(12)13-7)9(14)15-11(2,3)4/h5-6H2,1-4H3,(H2,12,13)
• InChI Key： XVJHWXCQAYFRLG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate (CAS No. 2580211-12-5)

The compound Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate (CAS No. 2580211-12-5) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound serves as a critical intermediate in the synthesis of various bioactive molecules. The tert-butyl group and propyl side chain enhance its stability and lipophilicity, making it a valuable building block in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate has surged due to their versatility in medicinal chemistry. A growing number of studies focus on its role in modulating enzyme activity and receptor binding, topics frequently searched in academic and industrial databases. The compound's carboxylate functionality also allows for further derivatization, enabling the development of novel small-molecule therapeutics. This aligns with the broader industry shift toward targeted drug delivery and personalized treatment strategies.

From a synthetic perspective, CAS No. 2580211-12-5 exemplifies the importance of regioselective functionalization in organic chemistry. Its thiazole core is a privileged scaffold in drug design, often associated with antimicrobial and anticancer properties. Laboratories worldwide are optimizing protocols for its production, with emphasis on green chemistry principles—a hot topic in sustainable science. Questions like "How to improve the yield of Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate?" or "What catalysts work best for its synthesis?" are commonly explored in research forums.

The compound's physicochemical properties, including its solubility and thermal stability, make it suitable for high-throughput screening platforms. Its logP value and hydrogen-bonding capacity are frequently analyzed in QSAR studies, addressing another trending query: "How do structural modifications affect thiazole-based drug candidates?" Such investigations are crucial for advancing AI-driven drug discovery, where predictive modeling relies heavily on robust datasets.

Beyond pharmaceuticals, Tert-butyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate finds niche applications in material science. Its electron-rich heterocycle contributes to the development of organic semiconductors and photocatalysts, areas gaining traction in renewable energy research. The compound's compatibility with cross-coupling reactions further expands its utility, resonating with searches like "thiazole derivatives in optoelectronics."

Quality control of CAS No. 2580211-12-5 remains a priority, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Regulatory compliance, especially concerning ICH guidelines, is another frequently discussed aspect, reflecting the compound's integration into GMP-compliant workflows. As the scientific community seeks safer and more efficient synthetic routes, this molecule continues to exemplify innovation at the intersection of chemistry and biology.